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Compound of Interest

Compound Name: 2-Bromo-6-methoxypyrazine

Cat. No.: B1281960

2-Bromo-6-methoxypyrazine: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 2-Bromo-6-methoxypyrazine, a
heterocyclic organic compound with applications in the flavor, fragrance, and pharmaceutical
industries. This document summarizes its key physicochemical properties and provides a
logical framework for its identification.

Core Compound Properties

The fundamental identifiers and properties of 2-Bromo-6-methoxypyrazine are detailed
below. This information is critical for substance registration, safety data sheet (SDS) authoring,
and experimental design.
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Property Value Reference
CAS Number 91678-76-1 [1]
Molecular Weight 189.01 g/mol [2][1]
Molecular Formula C5H5BrN20 [2][1]

Purity > 98% (via HPLC) [1]
Appearance Oﬁ-v.vhite p?wder to low o

melting solid
Storage Conditions 0-8°C [1]

Compound Identification and Structure

The unique identification of a chemical substance is paramount for regulatory compliance and
scientific accuracy. The following diagram illustrates the hierarchical relationship between the

various identifiers for 2-Bromo-6-methoxypyrazine.

[ 2-Bromo-6-methoxypyrazine ]

Primary Identifier

Structural Identifier

InChlIKey
FUBVVTKSPREWBI-UHFFFAOYSA-N

Molecular Formula
C5H5BrN20

CAS Number

91678-76-1

Derived Property

Molecular Weight
189.01 g/mol
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Caption: Hierarchical relationship of identifiers for 2-Bromo-6-methoxypyrazine.

Applications in Research and Development

2-Bromo-6-methoxypyrazine is a versatile building block in organic synthesis. Its unique
flavor and aroma profile make it a valuable ingredient in the food and beverage industry,
particularly for imparting earthy and herbaceous notes.[1] In the fragrance industry, it
contributes to the formulation of distinctive scents.[1] Furthermore, this compound is utilized in
pharmaceutical research as a scaffold for the development of novel therapeutic agents.[1]

Experimental Protocols

Detailed experimental protocols for the synthesis or application of 2-Bromo-6-
methoxypyrazine are highly specific to the intended research or development goal.
Researchers should consult peer-reviewed scientific literature and patents for methodologies
relevant to their work. The information provided in this guide serves as a foundational reference
for such advanced applications.

Safety and Handling

Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab
coat, should be worn when handling 2-Bromo-6-methoxypyrazine. Work should be conducted
in a well-ventilated area or a fume hood. For detailed safety information, please refer to the
manufacturer's Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Bromo-6-methoxypyrazine CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281960#2-bromo-6-methoxypyrazine-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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